Cas no 2137611-16-4 (Cyclobutane, 1-(bromomethyl)-3-methyl-1-[2-(methylthio)ethyl]-)
Cyclobutane, 1-(bromomethyl)-3-methyl-1-[2-(methylthio)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- Cyclobutane, 1-(bromomethyl)-3-methyl-1-[2-(methylthio)ethyl]-
-
- Inchi: 1S/C9H17BrS/c1-8-5-9(6-8,7-10)3-4-11-2/h8H,3-7H2,1-2H3
- InChI Key: BOXAFGHFZPYJMR-UHFFFAOYSA-N
- SMILES: C1(CBr)(CCSC)CC(C)C1
Cyclobutane, 1-(bromomethyl)-3-methyl-1-[2-(methylthio)ethyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-678553-0.05g |
1-(bromomethyl)-3-methyl-1-[2-(methylsulfanyl)ethyl]cyclobutane |
2137611-16-4 | 0.05g |
$1224.0 | 2023-03-11 | ||
| Enamine | EN300-678553-0.1g |
1-(bromomethyl)-3-methyl-1-[2-(methylsulfanyl)ethyl]cyclobutane |
2137611-16-4 | 0.1g |
$1283.0 | 2023-03-11 | ||
| Enamine | EN300-678553-0.25g |
1-(bromomethyl)-3-methyl-1-[2-(methylsulfanyl)ethyl]cyclobutane |
2137611-16-4 | 0.25g |
$1341.0 | 2023-03-11 | ||
| Enamine | EN300-678553-0.5g |
1-(bromomethyl)-3-methyl-1-[2-(methylsulfanyl)ethyl]cyclobutane |
2137611-16-4 | 0.5g |
$1399.0 | 2023-03-11 | ||
| Enamine | EN300-678553-1.0g |
1-(bromomethyl)-3-methyl-1-[2-(methylsulfanyl)ethyl]cyclobutane |
2137611-16-4 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-678553-2.5g |
1-(bromomethyl)-3-methyl-1-[2-(methylsulfanyl)ethyl]cyclobutane |
2137611-16-4 | 2.5g |
$2856.0 | 2023-03-11 | ||
| Enamine | EN300-678553-5.0g |
1-(bromomethyl)-3-methyl-1-[2-(methylsulfanyl)ethyl]cyclobutane |
2137611-16-4 | 5.0g |
$4226.0 | 2023-03-11 | ||
| Enamine | EN300-678553-10.0g |
1-(bromomethyl)-3-methyl-1-[2-(methylsulfanyl)ethyl]cyclobutane |
2137611-16-4 | 10.0g |
$6266.0 | 2023-03-11 |
Cyclobutane, 1-(bromomethyl)-3-methyl-1-[2-(methylthio)ethyl]- Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on Cyclobutane, 1-(bromomethyl)-3-methyl-1-[2-(methylthio)ethyl]-
Introduction to Cyclobutane, 1-(bromomethyl)-3-methyl-1-[2-(methylthio)ethyl]- (CAS No. 2137611-16-4)
Cyclobutane, 1-(bromomethyl)-3-methyl-1-[2-(methylthio)ethyl] is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, identified by its unique chemical structure and molecular formula, represents a versatile intermediate in the synthesis of more complex molecules. The presence of multiple functional groups, including a bromomethyl moiety and a methylthio substituent, makes it a valuable building block for the development of novel therapeutic agents. Its CAS number, 2137611-16-4, provides a standardized identifier that facilitates its recognition and handling in research and industrial settings.
The compound's structure consists of a cyclobutane ring substituted with various functional groups, which contribute to its reactivity and utility in synthetic pathways. The bromomethyl group at the 1-position serves as a nucleophilic center, enabling reactions such as nucleophilic substitution and addition reactions. Additionally, the methylthio group at the 2-position introduces sulfur into the molecule, which can be further modified through various chemical transformations. These features make Cyclobutane, 1-(bromomethyl)-3-methyl-1-[2-(methylthio)ethyl] a promising candidate for applications in drug discovery and material science.
In recent years, there has been growing interest in the development of sulfur-containing heterocycles due to their diverse biological activities. The incorporation of sulfur atoms into molecular frameworks has been shown to enhance binding affinity and metabolic stability in drug candidates. The methylthio group in this compound not only contributes to its structural complexity but also opens up possibilities for further functionalization, such as oxidation or displacement reactions. These transformations can lead to the synthesis of more intricate molecules with tailored properties.
One of the most compelling aspects of Cyclobutane, 1-(bromomethyl)-3-methyl-1-[2-(methylthio)ethyl] is its potential application in the synthesis of bioactive compounds. Researchers have leveraged similar structural motifs to develop molecules with antimicrobial, anti-inflammatory, and anticancer properties. The cyclobutane ring itself is known for its rigidity, which can be advantageous in maintaining the conformational stability of drug molecules. Furthermore, the presence of multiple reactive sites allows for precise control over synthetic pathways, enabling chemists to construct target molecules with high fidelity.
The bromomethyl group is particularly noteworthy for its role in cross-coupling reactions, which are fundamental to modern organic synthesis. Palladium-catalyzed reactions involving bromomethanes have been widely used to construct carbon-carbon bonds, a critical step in the assembly of complex organic structures. By serving as a precursor to these reactions, Cyclobutane, 1-(bromomethyl)-3-methyl-1-[2-(methylthio)ethyl] can facilitate the introduction of new functional groups into target molecules. This capability is especially valuable in medicinal chemistry, where rapid and efficient synthesis is often required.
Recent advancements in synthetic methodologies have further highlighted the utility of this compound. For instance, transition-metal-catalyzed cyclization reactions have been employed to construct cyclobutane derivatives from simpler precursors. These techniques have enabled the rapid generation of libraries of compounds for high-throughput screening, a common practice in drug discovery programs. The ability to efficiently produce derivatives of Cyclobutane, 1-(bromomethyl)-3-methyl-1-[2-(methylthio)ethyl] underscores its importance as a synthetic intermediate.
The sulfur-containing moiety also presents opportunities for bioconjugation strategies. Thiol groups are well-known for their ability to react with biomolecules such as peptides and proteins through disulfide bond formation. This reactivity has been exploited in various applications, including drug delivery systems and biosensors. By incorporating a methylthio group into a molecule like Cyclobutane, 1-(bromomethyl)-3-methyl-1-[2-(methylthio)ethyl], researchers can potentially link it to biological targets or modify its pharmacokinetic properties.
In conclusion,Cyclobutane, 1-(bromomethylel)-3-methytl-1-[2(methvlthlo)ethvl] (CAS No.l237611-l6-l) represents an exciting opportunity for innovation in pharmaceutical chemistry Its unique structural features make it a valuable intermediate for synthesizing complex molecules with potential therapeutic applications The ongoing exploration of sulfur-containing heterocycles and advanced synthetic techniques ensures that this compound will remain at the forefront of research efforts in drug discovery and material science
2137611-16-4 (Cyclobutane, 1-(bromomethyl)-3-methyl-1-[2-(methylthio)ethyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)